Cas no 89177-05-9 (1H-Indole-1-carboxylic acid, 3-formyl-, 2-methylpropyl ester)

• Product Name: 1H-Indole-1-carboxylic acid, 3-formyl-, 2-methylpropyl ester
• CAS No: 89177-05-9
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 609657
• PubChem ID: 71322522
• Update Time: 2025-04-19

1H-Indole-1-carboxylic acid, 3-formyl-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 3-formyl-, 2-methylpropyl ester
• 2-methylpropyl 3-formylindole-1-carboxylate
• DTXSID20752195
• 89177-05-9
• 2-Methylpropyl 3-formyl-1H-indole-1-carboxylate

• Inchi： 1S/C14H15NO3/c1-10(2)9-18-14(17)15-7-11(8-16)12-5-3-4-6-13(12)15/h3-8,10H,9H2,1-2H3
• InChI Key： IQLJSJRKLKNSMM-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C=O)C2C=CC=CC1=2)=O)CC(C)C

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.3Ų